Cas no 1520257-98-0 (3-amino-5-chlorothiophene-2-carboxylic acid)

• Product Name: 3-amino-5-chlorothiophene-2-carboxylic acid
• CAS No: 1520257-98-0
• MF: C₅H₄ClNO₂S
• MW: 177.608758926392
• MDL: MFCD28060569
• CID: 5244099
• PubChem ID: 19884311
• Update Time: 2025-10-22

3-amino-5-chlorothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 3-amino-5-chloro-
• 3-amino-5-chlorothiophene-2-carboxylic acid

• MDL： MFCD28060569
• Inchi： 1S/C5H4ClNO2S/c6-3-1-2(7)4(10-3)5(8)9/h1H,7H2,(H,8,9)
• InChI Key： NVQUKZQLEYWTMD-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)SC(Cl)=CC=1N

Computed Properties

• Exact Mass: 176.9651272g/mol
• Monoisotopic Mass: 176.9651272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 91.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 3-amino-5-chlorothiophene-2-carboxylic acid

Recent Advances in the Application of 3-amino-5-chlorothiophene-2-carboxylic acid (CAS: 1520257-98-0) in Chemical Biology and Pharmaceutical Research

The compound 3-amino-5-chlorothiophene-2-carboxylic acid (CAS: 1520257-98-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic carboxylic acid derivative serves as a crucial building block for the synthesis of various bioactive molecules, particularly in the design of kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. Recent studies have highlighted its potential in addressing unmet medical needs, making it a focal point for interdisciplinary research efforts.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 3-amino-5-chlorothiophene-2-carboxylic acid derivatives as selective inhibitors of JAK3 kinase, showing promising results in preclinical models of autoimmune diseases. The researchers utilized structure-activity relationship (SAR) analysis to optimize the compound's pharmacophore, achieving significant improvements in both potency and selectivity. The lead compound derived from this scaffold exhibited an IC50 of 8.2 nM against JAK3 while maintaining >100-fold selectivity over other JAK family members.

In antimicrobial research, a team from the University of Cambridge reported novel applications of 1520257-98-0 derivatives against drug-resistant bacterial strains. Their work, published in ACS Infectious Diseases (2024), revealed that structural modifications at the 3-amino position could enhance membrane permeability while maintaining target specificity. The most potent analog showed MIC values of 0.5-2 μg/mL against MRSA and ESBL-producing E. coli, with minimal cytotoxicity against mammalian cells (CC50 > 256 μg/mL).

The synthetic versatility of 3-amino-5-chlorothiophene-2-carboxylic acid has been further demonstrated in recent patent applications (WO2023187641, 2023) describing its use as a key intermediate for PROTAC (Proteolysis Targeting Chimera) development. The thiophene core provides optimal geometry for E3 ligase binding, while the carboxylic acid moiety allows for straightforward conjugation to target protein ligands. This approach has yielded several clinical candidates currently in Phase I trials for oncology indications.

Analytical advancements have also been reported for this compound class. A 2024 study in Analytical Chemistry presented a novel UPLC-MS/MS method for quantifying 1520257-98-0 derivatives in biological matrices with LLOQ of 0.1 ng/mL. This methodology addresses previous challenges in pharmacokinetic studies of thiophene-based compounds, enabling more accurate assessment of absorption and distribution profiles.

Ongoing research continues to explore the full potential of this scaffold. Current investigations focus on its application in targeted protein degradation, allosteric modulator design, and as a fluorescent probe for biological imaging. The compound's unique electronic properties, conferred by the electron-rich thiophene ring and electron-withdrawing chlorine substituent, make it particularly valuable for these emerging applications in chemical biology.